Cas no 135-87-5 (Piperoxan hydrochloride)

• Product Name: Piperoxan hydrochloride
• CAS No: 135-87-5
• MF: C₁₄H₂₀ClNO₂
• MW: 269.76710319519
• MDL: MFCD00079224
• CID: 159980
• PubChem ID: 101619
• Update Time: 2025-08-04

Piperoxan hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine,1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-, hydrochloride (1:1)
• 1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]piperidinium chloride
• dl-Piperoxan hydrochloride
• piperoxan.HC
• 1-(1,4-Benzodioxan-2-ylmethyl)piperidine hydrochloride
• 1,4-Benzodioxan,2-(1-piperidylmethyl)-,hydrochloride
• 2-(1-Piperidylmethyl)-1,4-benzodioxan hydrochloride
• 2-Piperidinomethyl-1,4-benzodioxan hydrochloride
• 933F
• 933F Hydrochloride
• Benodaine hydrochloride
• Benzodioxane hydrochloride
• piperoxan.HCl
• Piperoxane hydrochloride
• Piperoxan (hydrochloride)
• Piperoxan hydrochloride
• ZB0033
• HY-100850
• UNII-KS0DZ1UQNW
• PIPERIDINE, 1-((2,3-DIHYDRO-1,4-BENZODIOXIN-2-YL)METHYL)-, HYDROCHLORIDE (1:1)
• Piperoxan HCl
• S0116
• Q27282408
• EINECS 205-222-3
• Piperoxanhydrochloride
• F-933 HYDROCHLORIDE
• 1,4-Benzodioxan, 2-(1-piperidylmethyl)-, hydrochloride
• Fourneau 933 hydrochloride
• F 933 hydrochloride
• SCHEMBL12503311
• FOURNEAU-933 HYDROCHLORIDE
• F85476
• 1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)piperidine hydrochloride
• BCP19331
• AC-36835
• 1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]piperidine--hydrogen chloride (1/1)
• 1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]piperidine hydrochloride
• Piperidine, 1-((2,3-dihydro-1,4-benzodioxin-2-yl)methyl)-, hydrochloride
• MS-23812
• Piperidine, 1-(1,4-benzodioxan-2-ylmethyl)-, hydrochloride
• DTXSID00928851
• KS0DZ1UQNW
• 135-87-5
• CS-6070
• 1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)piperidine;hydrochloride
• EX-A1217
• AKOS032944971
• Piperidine, 1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-, hydrochloride (1:1)
• 1-((2,3-Dihydro-1,4-benzodioxin-2-yl)methyl)piperidinium chloride
• GLXC-10096
• Piperoxan hydrochloride (Benodaine hydrochloride)
• BITRJBQGQMGGQI-UHFFFAOYSA-N
• DA-66742

• MDL： MFCD00079224
• Inchi： 1S/C14H19NO2.ClH/c1-4-8-15(9-5-1)10-12-11-16-13-6-2-3-7-14(13)17-12;/h2-3,6-7,12H,1,4-5,8-11H2;1H
• InChI Key： BITRJBQGQMGGQI-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=CC=2OCC1CN1CCCCC1

Computed Properties

• Exact Mass: 269.11800
• Monoisotopic Mass: 269.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• PSA: 21.70000
• LogP: 3.05220

Piperoxan hydrochloride Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Piperoxan hydrochloride

Piperoxan Hydrochloride: A Comprehensive Overview

Piperoxan hydrochloride, with the CAS number 135-87-5, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This article delves into the latest research findings, chemical characteristics, and therapeutic implications of Piperoxan hydrochloride, providing a detailed and up-to-date analysis.

The chemical structure of Piperoxan hydrochloride is characterized by its distinct functional groups, which contribute to its reactivity and biological activity. Recent studies have highlighted its role in various biochemical pathways, particularly in the context of enzyme inhibition and receptor modulation. These findings underscore the compound's potential as a lead molecule for drug development.

One of the most promising applications of Piperoxan hydrochloride lies in its ability to influence cellular signaling pathways. Researchers have demonstrated that it can modulate key enzymes involved in inflammation and oxidative stress, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. The compound's selectivity for specific targets has been a focal point of recent investigations, with studies employing advanced computational models to predict its binding affinities.

In addition to its therapeutic potential, Piperoxan hydrochloride has also been explored for its role in diagnostic applications. Its interaction with biomolecules under specific conditions has been leveraged to develop novel biosensors and imaging agents. These advancements highlight the versatility of the compound across multiple disciplines within the life sciences.

The synthesis of Piperoxan hydrochloride has been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. Recent publications have detailed innovative synthetic routes that incorporate sustainable practices, aligning with global efforts to promote eco-friendly chemical manufacturing.

From a safety standpoint, thorough toxicological evaluations have been conducted to assess the risks associated with Piperoxan hydrochloride. These studies have provided critical insights into its acute and chronic toxicity profiles, paving the way for safer utilization in both research and clinical settings.

In conclusion, Piperoxan hydrochloride represents a multifaceted compound with vast opportunities for exploration and application. As research continues to uncover its potential, it stands at the forefront of innovation in pharmacology and biotechnology.